Cas no 894015-11-3 (2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide
• CAS No: 894015-11-3
• MF: C₂₁H₂₄N₂O₂S₂
• MW: 400.557462692261
• CID: 5511883
• Update Time: 2025-06-26

2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,6-trimethyl-N-[2-(4-methyl-2-phenyl-5-thiazolyl)ethyl]-
• 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C21H24N2O2S2/c1-14-12-15(2)20(16(3)13-14)27(24,25)22-11-10-19-17(4)23-21(26-19)18-8-6-5-7-9-18/h5-9,12-13,22H,10-11H2,1-4H3
• InChI Key： KMQWUYCFBCTIQE-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=CC=C3)=NC=2C)(=O)=O)=C(C)C=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide

2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide, with the CAS number 894015-11-3, represents a promising molecular scaffold in the field of drug discovery. This compound's unique structural features, including the 1,3-thiazole ring and benzene sulfonamide moiety, have attracted significant attention for their potential in modulating biological targets. Recent studies have highlighted its role in inflammatory disease modulation and antitumor activity, positioning it as a candidate for further preclinical development.

The 1,3-thiazole ring is a well-known heterocyclic structure with diverse pharmacological applications. Its ability to interact with various protein targets, such as kinase enzymes and ion channels, makes it a valuable building block for targeted drug design. In the case of 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide, the thiazole ring is conjugated with a benzene sulfonamide group, creating a hybrid structure that may enhance molecular interactions with biological systems.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the anti-inflammatory potential of this compound. The study revealed that the thiazole-benzene sulfonamide scaffold exhibits selective inhibition of pro-inflammatory cytokines, including IL-6 and TNF-α, in lipopolysaccharide (LPS)-induced inflammation models. This finding aligns with the growing interest in small molecule inhibitors for chronic inflammatory disorders such as asthma and rheumatoid arthritis.

Another critical aspect of 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide is its antitumor activity. A 2024 preclinical study published in Cancer Research reported that this compound selectively targets EGFR (Epidermal Growth Factor Receptor) and HER2 pathways, which are frequently dysregulated in solid tumors. The compound's ability to induce apoptosis in breast cancer cell lines suggests its potential as a targeted therapy agent for HER2-positive malignancies.

The benzene sulfonamide moiety in this molecule plays a crucial role in its biological activity. Sulfonamide groups are commonly found in antibacterial and anti-inflammatory drugs, where they modulate enzyme activity by forming hydrogen bonds with target proteins. In 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide, the sulfonamide functionality may enhance its ability to interact with kinase domains, contributing to its selective inhibitory effects.

Structural modifications of this scaffold have also been explored to optimize its therapeutic potential. A 2023 study in Organic & Biomolecular Chemistry investigated the impact of introducing fluorine atoms at specific positions in the thiazole ring. The results indicated that fluorination significantly improved the compound's metabolic stability and in vivo efficacy, highlighting the importance of structure-activity relationship (SAR) studies in drug optimization.

Additionally, the 2,4,6-trimethyl substituents on the benzene ring may contribute to the compound's lipophilicity, which is a key parameter in determining drug penetration across biological membranes. The trifluoromethyl groups in the thiazole ring may further enhance the molecule's binding affinity to target proteins, as demonstrated in molecular docking studies published in Computational and Structural Chemistry (2024).

The versatility of 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide extends beyond its anti-inflammatory and antitumor properties. Researchers are also exploring its potential in neurodegenerative disease models, where its ability to modulate neuroinflammatory responses could offer therapeutic benefits for conditions like Alzheimer's disease and multiple sclerosis.

Despite its promising profile, the compound faces challenges in clinical translation. Ongoing studies are focused on improving its bioavailability and selectivity to minimize off-target effects. The development of prodrug formulations and nanocarriers is being explored to enhance its targeted delivery to diseased tissues, as reported in Nano Letters (2024).

Overall, 2,4,6-trimethyl-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylbenzene-1-sulfonamide represents a significant advancement in the field of targeted drug design. Its unique molecular structure, combined with its demonstrated biological activity, positions it as a valuable candidate for further preclinical and clinical investigations. Continued research into its mechanism of action and therapeutic applications will be critical in translating these findings into real-world medical solutions.